Cas no 1361116-39-3 (N-(2-Methyl-1,3-benzothiazol-6-yl)pyrrolidine-3-carboxamide;hydrochloride)
N-(2-Methyl-1,3-benzothiazol-6-yl)pyrrolidine-3-carboxamide;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine-3-carboxylic acid (2-methyl-benzothiazol-6-yl)-amide hydrochloride
- N-(2-Methylbenzo[d]thiazol-6-yl)pyrrolidine-3-carboxamide hydrochloride
- N-(2-methyl-1,3-benzothiazol-6-yl)pyrrolidine-3-carboxamide hydrochloride
- N-(2-Methyl-1,3-benzothiazol-6-yl)pyrrolidine-3-carboxamide;hydrochloride
-
- Inchi: 1S/C13H15N3OS.ClH/c1-8-15-11-3-2-10(6-12(11)18-8)16-13(17)9-4-5-14-7-9;/h2-3,6,9,14H,4-5,7H2,1H3,(H,16,17);1H
- InChI Key: XWNMBYAAOFPUBK-UHFFFAOYSA-N
- SMILES: Cl.S1C(C)=NC2=CC=C(C=C12)NC(C1CNCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 325
- Topological Polar Surface Area: 82.3
N-(2-Methyl-1,3-benzothiazol-6-yl)pyrrolidine-3-carboxamide;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM500699-1g |
N-(2-Methylbenzo[d]thiazol-6-yl)pyrrolidine-3-carboxamidehydrochloride |
1361116-39-3 | 97% | 1g |
$426 | 2022-12-31 |
N-(2-Methyl-1,3-benzothiazol-6-yl)pyrrolidine-3-carboxamide;hydrochloride Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on N-(2-Methyl-1,3-benzothiazol-6-yl)pyrrolidine-3-carboxamide;hydrochloride
Research Brief on N-(2-Methyl-1,3-benzothiazol-6-yl)pyrrolidine-3-carboxamide;hydrochloride (CAS: 1361116-39-3)
N-(2-Methyl-1,3-benzothiazol-6-yl)pyrrolidine-3-carboxamide;hydrochloride (CAS: 1361116-39-3) is a small molecule compound that has garnered significant attention in recent chemical and biomedical research. This compound, characterized by its benzothiazole and pyrrolidine moieties, has shown promising potential in various therapeutic applications, particularly in the field of neurodegenerative diseases and oncology. The unique chemical structure of this molecule allows it to interact with specific biological targets, making it a subject of intense study for drug development.
Recent studies have focused on the synthesis, characterization, and biological evaluation of N-(2-Methyl-1,3-benzothiazol-6-yl)pyrrolidine-3-carboxamide;hydrochloride. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its molecular structure and confirm its purity. These studies have provided valuable insights into the compound's stability and reactivity, which are critical for its potential use in pharmaceutical formulations.
In the context of neurodegenerative diseases, preliminary in vitro and in vivo studies have demonstrated that this compound exhibits neuroprotective properties. It has been shown to modulate key pathways involved in oxidative stress and inflammation, which are hallmark features of conditions such as Alzheimer's and Parkinson's diseases. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential, making it a promising candidate for further preclinical development.
Oncology research has also explored the anticancer properties of N-(2-Methyl-1,3-benzothiazol-6-yl)pyrrolidine-3-carboxamide;hydrochloride. Studies have indicated that this compound can inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways involved in cell cycle regulation and apoptosis. Its selectivity towards cancer cells, while sparing normal cells, underscores its potential as a targeted therapy with minimal side effects.
Despite these promising findings, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current efforts are focused on optimizing the compound's pharmacokinetic and pharmacodynamic properties to enhance its efficacy and safety profile.
In conclusion, N-(2-Methyl-1,3-benzothiazol-6-yl)pyrrolidine-3-carboxamide;hydrochloride represents a promising avenue for therapeutic intervention in neurodegenerative diseases and cancer. Continued research and development efforts are essential to fully realize its potential and translate these findings into clinical applications. The compound's unique chemical and biological properties make it a valuable subject of study in the field of chemical biology and medicinal chemistry.
1361116-39-3 (N-(2-Methyl-1,3-benzothiazol-6-yl)pyrrolidine-3-carboxamide;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)